Cas no 66642-36-2 (L-Pyroglutamic Acid 7-Amido-4-methylcoumarin)

• Product Name: L-Pyroglutamic Acid 7-Amido-4-methylcoumarin
• CAS No: 66642-36-2
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• MDL: MFCD00080240
• CID: 508739
• PubChem ID: 2733798
• Update Time: 2025-09-23

L-Pyroglutamic Acid 7-Amido-4-methylcoumarin Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-5-oxo-, (2S)-
• H-L-Pyr-AMC
• N-(4-methyl-2-oxochromen-7-yl)-5-oxopyrrolidine-2-carboxamide
• Pyr-AMC
• HMS3259A07
• L-Pyroglutamic acid 7-amido-4-methylcoumarin
• 66642-36-2
• (S)-N-(4-methyl-2-oxo-2H-chromen-7-yl)-5-oxopyrrolidine-2-carboxamide
• AKOS024306956
• 2-Pyrrolidinecarboxamide,N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-5-oxo-,(2S)-
• NCGC00185759-01
• P-8500
• L-PYROGLUTAMIC ACID 4-METHYL-7-COUMARINYLAMIDE HYDRATE
• (2S)-N-(4-methyl-2-oxo-2H-chromen-7-yl)-5-oxopyrrolidine-2-carboxamide
• L-Pyr-AMC
• L-Pyroglutamic acid 4-methyl-7-coumarinylamide
• L-PYROGLUTAMICACID4-METHYL-7-COUMARINYLAMIDEHYDRATE
• MFCD00080240
• G84833
• (2R)-N-(4-methyl-2-oxochromen-7-yl)-5-oxopyrrolidine-2-carboxamide
• (2S)-N-(4-Methyl-2-oxo-2H-1-benzopyran-7-yl)-5-oxo-2-pyrrolidinecarboxamide; (S)-N-(4-Methyl-2-oxo-2H-1-benzopyran-7-yl)-5-oxo-2-pyrrolidinecarboxamide
• L-Pyroglutamic Acid 7-Amido-4-methylcoumarin

• MDL： MFCD00080240
• Inchi： 1S/C15H14N2O4/c1-8-6-14(19)21-12-7-9(2-3-10(8)12)16-15(20)11-4-5-13(18)17-11/h2-3,6-7,11H,4-5H2,1H3,(H,16,20)(H,17,18)/t11-/m0/s1
• InChI Key： GMVNXBGNKSQHIT-NSHDSACASA-N
• SMILES： O=C1CC[C@@H](C(NC2C=CC3C(C)=CC(=O)OC=3C=2)=O)N1

Computed Properties

• Exact Mass: 286.09500
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 99
• XLogP3: 0.4
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Color/Form: White or cream crystalline powder.
• Density: 1.393±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.43 g/l) (25 º C),
• PSA: 88.41000
• LogP: 1.72030
• Solubility: Not determined

L-Pyroglutamic Acid 7-Amido-4-methylcoumarin Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives